(2R)-2-(tert-Butyloxycarbonylamino)-4-pentenoic acid ethyl ester

• IUPAC Name: ethyl (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pent-4-enoate
• InChI: InChI=1S/C12H21NO4/c1-6-8-9(10(14)16-7-2)13-11(15)17-12(3,4)5/h6,9H,1,7-8H2,2-5H3,(H,13,15)/t9-/m1/s1
• InChI Key: SIRQOZVFCRSBNJ-SECBINFHSA-N
• Canonical SMILES: CCOC(=O)C(CC=C)NC(=O)OC(C)(C)C
• Isomeric SMILES: CCOC(=O)[C@@H](CC=C)NC(=O)OC(C)(C)C
• Molecular Formula: C12H21NO4
• Molecular Weight: 243.30 g/mol

Description

“(2R)-2-(tert-Butyloxycarbonylamino)-4-pentenoic acid ethyl ester” is a chemical compound that contains a tert-butyloxycarbonyl (Boc) group. The Boc group is a common protecting group used in organic synthesis. It is particularly used in the protection of amines.

Synthesis Analysis

The synthesis of compounds containing the Boc group can be achieved using various methods. One method involves the use of oxalyl chloride in methanol for the selective deprotection of the Boc group from a structurally diverse set of compounds. This method is mild and can be performed under room temperature conditions for 1–4 hours with yields up to 90%. Another method for the direct introduction of the Boc group into a variety of organic compounds has been developed using flow microreactor systems. This process is more efficient, versatile, and sustainable compared to the batch.

Molecular Structure Analysis

The molecular structure of “(2R)-2-(tert-Butyloxycarbonylamino)-4-pentenoic acid ethyl ester” is characterized by the presence of the Boc group. The Boc group is a bulky group that can influence the reactivity of the molecule.

Chemical Reactions Analysis

The Boc group in “(2R)-2-(tert-Butyloxycarbonylamino)-4-pentenoic acid ethyl ester” can undergo various chemical reactions. For instance, it can be selectively deprotected using oxalyl chloride in methanol. This reaction takes place under room temperature conditions for 1–4 hours with yields up to 90%.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(2R)-2-(tert-Butyloxycarbonylamino)-4-pentenoic acid ethyl ester” are influenced by the presence of the Boc group. The Boc group is a bulky group that can affect the reactivity and stability of the molecule.

Mechanism of Action

The mechanism of action of the Boc group involves its electrophilic character. In the presence of oxalyl chloride, the Boc group can be selectively removed from the molecule.

Future Directions

The use of the Boc group in organic synthesis continues to be a topic of interest in research. Its unique reactivity pattern and the development of new methods for its introduction and removal from molecules open up new possibilities for the synthesis of complex organic compounds. Future research may focus on the development of more efficient and sustainable methods for the synthesis of compounds containing the Boc group.